Cas no 50870-36-5 (3-Cyclohexene-1-methanol, 2-methyl-, cis-)

• Product Name: 3-Cyclohexene-1-methanol, 2-methyl-, cis-
• CAS No: 50870-36-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 363891
• PubChem ID: 71366410
• Update Time: 2025-04-19

3-Cyclohexene-1-methanol, 2-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol, 2-methyl-, cis-
• DTXSID90789771
• 50870-36-5
• [(1R,2S)-2-Methylcyclohex-3-en-1-yl]methanol

• Inchi： 1S/C8H14O/c1-7-4-2-3-5-8(7)6-9/h2,4,7-9H,3,5-6H2,1H3/t7-,8-/m0/s1
• InChI Key： WCGADOFATYITBP-YUMQZZPRSA-N
• SMILES： OC[C@@H]1CCC=C[C@@H]1C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23